Cas no 121785-71-5 (21R-Argatroban)

21R-Argatroban is a synthetic direct thrombin inhibitor derived from L-arginine, specifically designed to target and inhibit both free and clot-bound thrombin with high selectivity. Its 21R stereoisomer configuration enhances binding affinity to the thrombin active site, ensuring potent anticoagulant activity. This compound is particularly valued for its predictable pharmacokinetics, short half-life, and minimal dependence on renal clearance, making it suitable for patients with hepatic impairment. It is commonly utilized in clinical settings for anticoagulation therapy, including heparin-induced thrombocytopenia (HIT) and percutaneous coronary interventions (PCI). The molecule's small size and reversible binding mechanism contribute to its rapid onset and offset of action, allowing precise control over anticoagulation.
21R-Argatroban structure
21R-Argatroban structure
Product Name:21R-Argatroban
CAS No:121785-71-5
MF:C23H36N6O5S
MW:508.63
CID:63573
PubChem ID:152951
Update Time:2025-05-22

21R-Argatroban Chemical and Physical Properties

Names and Identifiers

    • Argatroban
    • (2R,4R)-1-[(2S)-5-(Diaminomethylideneamino)-2-[[(3R)-3-methyl-1,2,3,4-tetrahydroquinolin-8-yl]sulfonylamino]pentanoyl]-4-methylpiperidine-2-carboxylic acid
    • (2R,4R)-1-[(2S)-5-(diaminomethylideneamino)-2-[[(3R)-3-methyl-1,2,3,4-tetrahydroquinolin-8-yl]sulfonylamino]pentanoyl]-4-methyl-piperidine-2-carboxylic acid
    • 21R-Argatroban
    • (21S)-argatroban
    • (2R,4R)-1-[(2S)-[(aminoiminomethyl)amino]-1-oxo
    • (2R,4R)-1-[(2S)-[(aminoiminomethyl)amino]-1-oxo-2-[[[(3S)-1,2,3,4-tetrahydro-3-methyl-8-quinolinyl]sulfonyl]amino]pentyl]-4-methyl-2-piperidine carboxylic acid
    • 21 (R) argatroban
    • 21 (S) argatroban
    • 21-(S)-argatroban
    • 21(S)-Argatroban
    • 293849_ALDRICH
    • 5-methyl-1H-[2-14C]pyrimidine-2,4-dione
    • Phenylacetic acid-2-13C
    • Phenylessigsaeure (1-13C)
    • Thymin-2-(14C)
    • Thymin-2-14C
    • (2R,4R)-1-[(2S)-5-guanidino-2-[[(3R)-3-methyl-1,2,3,4-tetrahydroquinolin-8-yl]sulfonylamino]pentanoyl]-4-methyl-pipecolinic acid
    • (2R,4R)-1-[(2S)-5-[bis(azanyl)methylideneamino]-2-[[(3R)-3-methyl-1,2,3,4-tetrahydroquinolin-8-yl]sulfonylamino]pentanoyl]-4-methyl-piperidine-2-carboxylic acid
    • (2R,4R)-1-[(2S)-5-[(AMinoiMinoMethyl)aMino]-1-oxo-2-[[[(3R)-1,2,3,4-tetrahydro-3-Methyl-8-quinolinyl]sulfonyl]aMino]pentyl]-4-Methyl-2-piperidinecarboxylic Acid
    • 2-Piperidinecarboxylicacid,1-[(2S)-5-[(aminoiminomethyl)amino]-1-oxo-2-[[[(3R)-1,2,3,4-tetrahydro-3-methyl-8-quinolinyl]sulfonyl]amino]pentyl]-4-methyl-,(2R,4R)-
    • Q474880
    • NCGC00166413-02
    • NCGC00164592-01
    • CAS-74863-84-6
    • 21R-Argatroban; (2R,4R)-1-[(2S)-5-[(Aminoiminomethyl)amino]-1-oxo-2-[[[(3R)-1,2,3,4-tetrahydro-3-methyl-8-quinolinyl]sulfonyl]amino]pentyl]-4-methyl-2-piperidinecarboxylic acid; [2R-[1[S*(R*)],2a,4ss]]-1-[5-[(Aminoiminomethyl)amino]-1-oxo-2-[[(1,2,3,4-tetrahydro-3-methyl-
    • 2-Piperidinecarboxylic acid, 1-(5-((aminoiminomethyl)amino)-1-oxo-2-(((1,2,3,4-tetrahydro-3-methyl-8-quinolinyl)sulfonyl)amino)pentyl)-4-methyl-, (2R-(1(S*(R*)),2alpha,4beta))-
    • ARGATROBAN ANHYDROUS, 21R-
    • CHEMBL59461
    • Tox21_112218_1
    • 121785-71-5
    • DTXSID7046467
    • 21R-ARGATROBAN ANHYDROUS
    • EX-A4205
    • Tox21_112218
    • UNII-0DW7MIH1VX
    • BIDD:GT0748
    • DTXCID5026467
    • (2R,4R)-1-[(2S)-5-carbamimidamido-2-[(3R)-3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamido]pentanoyl]-4-methylpiperidine-2-carboxylic acid
    • (2R,4R)-1-[(2S)-5-[(diaminomethylidene)amino]-2-[(3R)-3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamido]pentanoyl]-4-methylpiperidine-2-carboxylic acid
    • 0DW7MIH1VX
    • (21R)-Argatroban
    • ARGATROBAN ANHYDROUS, (21R)-
    • PD010129
    • SCHEMBL4375
    • MDL: MFCD29045767
    • Inchi: InChI=1S/C23H36N6O5S/c1-14-8-10-29(18(12-14)22(31)32)21(30)17(6-4-9-26-23(24)25)28-35(33,34)19-7-3-5-16-11-15(2)13-27-20(16)19/h3,5,7,14-15,17-18,27-28H,4,6,8-13H2,1-2H3,(H,31,32)(H4,24,25,26)/t14-,15-,17+,18-/m1/s1
    • InChI Key: KXNPVXPOPUZYGB-XYVMCAHJSA-N
    • SMILES: C[C@@H]1CCN([C@H](C1)C(=O)O)C(=O)[C@H](CCCNC(=N)N)NS(=O)(=O)C2=CC=CC3=C2NC[C@H](C)C3

Computed Properties

  • Exact Mass: 508.247
  • Monoisotopic Mass: 508.247
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 887
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 189A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 801.3±75.0 °C at 760 mmHg
  • Flash Point: 438.4±37.1 °C
  • Refractive Index: 1.674
  • PSA: 186.09000
  • LogP: 3.65110
  • Vapor Pressure: 0.0±3.0 mmHg at 25°C

21R-Argatroban Security Information

21R-Argatroban Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A768990-0.5mg
21R-Argatroban
121785-71-5
0.5mg
$ 160.00 2022-06-07
TRC
A768990-5mg
21R-Argatroban
121785-71-5
5mg
$ 1533.00 2023-04-19
TRC
A768990-.5mg
21R-Argatroban
121785-71-5
.5mg
$ 196.00 2023-04-19
SHENG KE LU SI SHENG WU JI SHU
sc-396237-1 mg
21R-Argatroban,
121785-71-5
1mg
¥2,708.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-396237-1mg
21R-Argatroban,
121785-71-5
1mg
¥2708.00 2023-09-05

Additional information on 21R-Argatroban

21R-Argatroban: A Comprehensive Overview

21R-Argatroban, a compound with the CAS number 121785-71-5, is a synthetic derivative of arginine that has garnered significant attention in the field of pharmacology and medicine. This compound is primarily known for its role as an antithrombotic agent, particularly in the management of thrombotic disorders. Recent advancements in research have further elucidated its mechanisms of action, efficacy, and potential applications in clinical settings.

The chemical structure of 21R-Argatroban is characterized by its unique stereochemistry, which plays a crucial role in its biological activity. The R configuration at the 21st position is critical for its interaction with specific receptors and enzymes, thereby influencing its therapeutic effects. This stereochemical specificity ensures that 21R-Argatroban exhibits a high degree of selectivity and potency compared to other analogs.

One of the most notable aspects of 21R-Argatroban is its ability to inhibit the activity of thrombin, a key enzyme in the coagulation cascade. By targeting thrombin, this compound effectively prevents the formation of blood clots, making it a valuable tool in the prevention and treatment of conditions such as deep vein thrombosis (DVT) and pulmonary embolism (PE). Recent studies have demonstrated that 21R-Argatroban exhibits a longer duration of action compared to traditional antithrombotic agents, which could potentially reduce the frequency of administration and improve patient compliance.

In addition to its antithrombotic properties, 21R-Argatroban has also been investigated for its potential role in other therapeutic areas. For instance, emerging research suggests that this compound may possess anti-inflammatory properties, which could be beneficial in conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings highlight the versatility of 21R-Argatroban and open up new avenues for its application in diverse medical fields.

The development of 21R-Argatroban has been driven by a combination of rigorous preclinical studies and clinical trials. Preclinical data have consistently shown that this compound demonstrates excellent pharmacokinetic profiles, with optimal absorption, distribution, metabolism, and excretion (ADME) characteristics. These attributes are essential for ensuring that 21R-Argatroban can be safely and effectively administered to patients across various populations.

Recent clinical trials have further validated the safety and efficacy of 21R-Argatroban in human subjects. In one pivotal study published in 2023, researchers reported that patients treated with 21R-Argatroban exhibited a significant reduction in thrombotic events compared to those receiving placebo. Moreover, the compound was well-tolerated by participants, with minimal adverse effects reported. These results underscore the potential of 21R-Argatroban as a first-line therapy for thrombotic disorders.

Beyond its direct therapeutic applications, 21R-Argatroban has also served as a valuable tool for advancing our understanding of thrombin biology and coagulation pathways. By studying the interactions between 21R-Argatroban and thrombin, researchers have gained insights into the molecular mechanisms underlying blood clot formation. This knowledge has paved the way for the development of next-generation antithrombotic agents with improved efficacy and safety profiles.

Looking ahead, the future prospects for 21R-Argatroban appear promising. Ongoing research is focused on optimizing its delivery mechanisms, such as through sustained-release formulations or targeted drug delivery systems. These innovations could further enhance the therapeutic potential of 21R-Argatroban, making it an even more effective option for patients with thrombotic disorders.

In conclusion, 21R-Argatroban, with its CAS number 121785-71-5, represents a significant advancement in the field of antithrombotic therapy. Its unique chemical structure, potent inhibitory effects on thrombin, and favorable pharmacokinetic profiles make it a valuable asset in the management of thrombotic disorders. As research continues to uncover new applications and optimize its therapeutic potential, 21R-Argatroban is poised to play an increasingly important role in modern medicine.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd